Cas no 624734-63-0 (Thiocyanic acid, 5-bromo-1H-indol-3-yl ester)

• Product Name: Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
• CAS No: 624734-63-0
• MF: C₉H₅BrN₂S
• MW: 253.118399381638
• CID: 1637544
• PubChem ID: 11288228
• Update Time: 2025-04-21

Thiocyanic acid, 5-bromo-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
• 5-bromo-3-thiocyanato-1H-indole
• CHEMBL3823039
• 624734-63-0

• Inchi： 1S/C9H5BrN2S/c10-6-1-2-8-7(3-6)9(4-12-8)13-5-11/h1-4,12H
• InChI Key： QPFYUPVTSGMSAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)SC#N

Computed Properties

• Exact Mass: 251.93575
• Monoisotopic Mass: 251.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 39.58